Cas no 1361725-74-7 (6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde)

• Product Name: 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde
• CAS No: 1361725-74-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4922867
• Update Time: 2025-10-28

6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-3-1-2-7(12(8)14)10-5-4-9(15)11(6-17)16-10/h1-6H
• InChI Key： FJNCGCJOAPDZSB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(C=O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde

6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde: A Comprehensive Overview

The compound 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde (CAS No. 1361725-74-7) is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a picolinic aldehyde backbone substituted with a 2,3-dichlorophenyl group at the 6-position and a fluorine atom at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde in the development of novel materials for optoelectronic devices. Researchers have explored its ability to act as a building block for constructing advanced organic semiconductors. The compound's electronic properties, particularly its high electron-deficient character due to the electron-withdrawing effects of the aldehyde and dichlorophenyl groups, make it an ideal candidate for applications in organic field-effect transistors (OFETs) and photovoltaic cells. These findings underscore its importance in the rapidly evolving field of materials science.

In addition to its electronic applications, 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde has also been investigated for its potential in medicinal chemistry. The compound's structure suggests that it could serve as a lead molecule for drug discovery programs targeting various biological pathways. For instance, studies have shown that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. This makes it a promising candidate for further exploration in anti-inflammatory drug development.

The synthesis of 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde involves a multi-step process that typically begins with the preparation of picolinic aldehyde derivatives. One common approach involves the Friedel-Crafts acylation reaction to introduce the dichlorophenyl group onto the aromatic ring. Subsequent fluorination steps are then employed to introduce the fluorine atom at the 3-position. The entire synthesis process requires meticulous control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in eco-friendly applications. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 6-(2,3-Dichlorophenyl)-3-fluoropicolinaldehyde is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic and industrial research efforts. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.